Cas no 2680860-96-0 (benzyl N-(2-cyano-1-phenylethyl)carbamate)

• Product Name: benzyl N-(2-cyano-1-phenylethyl)carbamate
• CAS No: 2680860-96-0
• MF: C₁₇H₁₆N₂O₂
• MW: 280.321144104004
• CID: 6012787
• PubChem ID: 22459241
• Update Time: 2025-10-29

benzyl N-(2-cyano-1-phenylethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680860-96-0
• EN300-28285968
• SCHEMBL7100776
• benzyl N-(2-cyano-1-phenylethyl)carbamate

• Inchi： 1S/C17H16N2O2/c18-12-11-16(15-9-5-2-6-10-15)19-17(20)21-13-14-7-3-1-4-8-14/h1-10,16H,11,13H2,(H,19,20)
• InChI Key： YJZVUSUWXXGOKE-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC(CC#N)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 280.121177757g/mol
• Monoisotopic Mass: 280.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 62.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on benzyl N-(2-cyano-1-phenylethyl)carbamate

Comprehensive Overview of Benzyl N-(2-Cyano-1-Phenylethyl)carbamate (CAS No. 2680860-96-0)

Benzyl N-(2-cyano-1-phenylethyl)carbamate (CAS No. 2680860-96-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and synthetic organic research. This compound, characterized by its unique carbamate and cyano functional groups, serves as a versatile intermediate in the synthesis of more complex molecules. Its molecular structure, which includes a benzyl group and a phenylethyl moiety, makes it particularly valuable for applications in drug discovery and material science.

The growing interest in benzyl N-(2-cyano-1-phenylethyl)carbamate can be attributed to its role in the development of novel therapeutic agents. Researchers are increasingly exploring its potential as a building block for peptide mimetics and enzyme inhibitors, which are critical in addressing diseases such as cancer and neurodegenerative disorders. The compound's cyano group enhances its reactivity, enabling it to participate in a variety of chemical transformations, including nucleophilic additions and cyclization reactions.

In recent years, the demand for high-purity intermediates like benzyl N-(2-cyano-1-phenylethyl)carbamate has surged, driven by advancements in high-throughput screening and combinatorial chemistry. These techniques rely on structurally diverse compounds to identify promising drug candidates, and CAS No. 2680860-96-0 fits this requirement perfectly. Its compatibility with modern synthetic methodologies, such as flow chemistry and microwave-assisted synthesis, further underscores its utility in contemporary research.

Another area where benzyl N-(2-cyano-1-phenylethyl)carbamate shines is in the development of bioconjugates and prodrugs. The compound's ability to act as a protective group for amines makes it indispensable in peptide synthesis, where selective deprotection is often required. Additionally, its carbamate linkage offers stability under physiological conditions, making it an attractive choice for designing drug delivery systems.

From an industrial perspective, the synthesis of benzyl N-(2-cyano-1-phenylethyl)carbamate is optimized for scalability and cost-efficiency. Manufacturers are leveraging green chemistry principles to minimize waste and reduce the environmental impact of production processes. This aligns with the broader trend toward sustainable chemical manufacturing, which is a key concern for both regulators and consumers.

For researchers and procurement specialists, understanding the spectroscopic properties of CAS No. 2680860-96-0 is essential. The compound exhibits distinct peaks in NMR and IR spectra, facilitating its identification and quality control. Analytical techniques such as HPLC and mass spectrometry are routinely employed to ensure its purity and consistency, which are critical for reproducible experimental results.

In summary, benzyl N-(2-cyano-1-phenylethyl)carbamate (CAS No. 2680860-96-0) is a multifaceted compound with broad applications in medicinal chemistry and material science. Its unique structural features, combined with its compatibility with modern synthetic techniques, make it a valuable asset for researchers aiming to push the boundaries of scientific innovation. As the demand for specialty chemicals continues to rise, this compound is poised to play an increasingly important role in the development of next-generation therapeutics and functional materials.